Cas no 15613-15-7 (Copper, bis[N-(hydroxy-kO)-N-(nitroso-kO)benzenaminato]-)

Copper, bis[N-(hydroxy-kO)-N-(nitroso-kO)benzenaminato]- structure
15613-15-7 structure
Product Name:Copper, bis[N-(hydroxy-kO)-N-(nitroso-kO)benzenaminato]-
CAS No:15613-15-7
MF:C12H12CuN4O4
MW:339.794083595276
CID:157351
PubChem ID:135484758
Update Time:2025-04-19

Copper, bis[N-(hydroxy-kO)-N-(nitroso-kO)benzenaminato]- Chemical and Physical Properties

Names and Identifiers

    • Copper, bis[N-(hydroxy-kO)-N-(nitroso-kO)benzenaminato]-
    • copper,N-hydroxy-N-phenylnitrous amide
    • (N-nitroso-N-phenylhydroxylaminato)-
    • AC1LAYD6
    • Bis(cupferronato)copper
    • Bis(N-hydroxy-N-nitrosobenzenaminato-O,O')-
    • Bis(N-nitroso-N-phenylhydroxylaminato)-
    • Bis(N-nitroso-N-phenylhydroxylaminato)copper(II)
    • Copper, bis
    • Copper, bis(N-hydroxy-N-nitrosobenzenaminato-O,O')-
    • NSC56757
    • copper N-hydroxy-N-phenyl-nitrous amide
    • DTXSID90166048
    • NSC 56757
    • 15613-15-7
    • Copper, bis(N-nitroso-N-phenylhydroxylaminato)-
    • Inchi: 1S/2C6H6N2O2.Cu/c2*9-7-8(10)6-4-2-1-3-5-6;/h2*1-5,9H;/q;;+2/b2*8-7-;
    • InChI Key: KCPUZGCPWVMVFE-ATMONBRVSA-N
    • SMILES: [Cu+2].[O-]/[N+](/C1C=CC=CC=1)=N\O.[O-]/[N+](/C1C=CC=CC=1)=N\O

Computed Properties

  • Exact Mass: 339.01556
  • Monoisotopic Mass: 339.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • Boiling Point: 243.8°Cat760mmHg
  • Flash Point: 101.3°C
  • PSA: 105.8
  • LogP: 2.13930
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